Hydralazine-15N4 Pyruvic Acid Hydrazone
Description
Hydralazine-15N4 Pyruvic Acid Hydrazone is a labelled analogue of Hydralazine Pyruvic Acid Hydrazone . It is an active metabolite of Hydralazine in vivo . Hydralazine is an antihypertensive agent used for the management of essential hypertension or severe hypertension associated with conditions requiring immediate action, heart failure, and pre-eclampsia or eclampsia .
Synthesis Analysis
Hydralazine can undergo a reversible conversion to the active hydralazine acetone hydrazone . Hydralazine is spontaneously converted to the active pyruvic acid hydrazone or the pyruvic acid hydrazone tricyclic dehydration product, and these metabolites can convert back and forth between these two forms .Molecular Structure Analysis
The molecular formula of this compound is C11H10 [15N]4O2 . The molecular weight is 234.20 . The structure of Hydralazine Pyruvic Acid Hydrazone has been characterized by single-crystal X-ray diffraction pattern analysis .Chemical Reactions Analysis
Hydralazine interferes with calcium transport to relax arteriolar smooth muscle and lower blood pressure . It has a short duration of action of 2-6h . This drug has a wide therapeutic window, as patients can tolerate doses of up to 300mg .Physical And Chemical Properties Analysis
The molecular weight of this compound is 234.2 . The molecular formula is C11H1015N4O2 .Mechanism of Action
Hydralazine is a drug that directly dilates the arteriole, a small branch of the artery that leads to capillaries . It relaxes smooth muscle inside blood vessels, making the blood vessels wider, and allowing more blood to flow through. This reduces how much force the heart has to exert to pump blood through the blood vessels, and reduces blood pressure .
Future Directions
Properties
| 1346606-25-4 | |
Molecular Formula |
C₁₁H₁₀¹⁵N₄O₂ |
Molecular Weight |
234.2 |
synonyms |
2-[2-(1-Phthalazinyl)hydrazinylidene-5N4]propanoic Acid; 2-(1-Phthalazinylhydrazono-5N4)propanoic Acid; 1-Phthalazinylhydrazone-5N4 Pyruvic Acid; |
Origin of Product |
United States |
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